Cas no 2171432-52-1 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2171432-52-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6035203
• PubChem ID: 165570325
• Update Time: 2025-10-28

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid
• EN300-1571397
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-(propan-2-yl)butanoic acid
• 2171432-52-1

• Inchi： 1S/C26H32N2O6/c1-15(2)23(25(30)31)16(3)27-24(29)22(14-33-4)28-26(32)34-13-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21-23H,13-14H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)/t16?,22-,23?/m0/s1
• InChI Key： YKWLFNROUNXWAC-HESYMAFGSA-N
• SMILES： O(C(N[C@@H](COC)C(NC(C)C(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid

Comprehensive Overview of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid (CAS No. 2171432-52-1)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid (CAS No. 2171432-52-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound plays a pivotal role in the development of novel therapeutic agents, particularly in the fields of drug discovery and bioconjugation. Its unique structural features, including the Fmoc group and methoxypropanamido moiety, make it an essential building block for researchers aiming to design peptide-based drugs with enhanced stability and bioavailability.

The growing interest in peptide therapeutics has significantly increased the demand for high-quality amino acid derivatives like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid. Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the importance of this compound, as it offers excellent chemical stability and compatibility with standard coupling reagents. Researchers frequently search for Fmoc-protected amino acids and peptide synthesis reagents to optimize their synthetic protocols, making this compound a subject of significant scientific inquiry.

One of the key advantages of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid is its ability to facilitate the synthesis of complex peptide sequences. The Fmoc protecting group can be selectively removed under mild conditions, allowing for the stepwise assembly of peptides without compromising the integrity of other functional groups. This feature is particularly valuable in the development of targeted drug delivery systems and biomarkers, where precise control over molecular structure is critical.

In addition to its applications in peptide synthesis, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid is also employed in the study of protein-protein interactions and enzyme inhibition. Its branched alkyl chain and methoxypropanamido group contribute to its ability to mimic natural substrates, making it a valuable tool for investigating biological pathways. Researchers often explore the structure-activity relationship (SAR) of such compounds to identify potential leads for new therapeutic agents.

The market for Fmoc-protected amino acids and related derivatives has expanded rapidly in recent years, driven by the increasing demand for peptide-based drugs and biologics. As a result, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid has become a sought-after reagent in both academic and industrial settings. Suppliers and manufacturers are continually optimizing production processes to meet the growing needs of the pharmaceutical and biotechnology sectors.

Quality control is a critical aspect of working with 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid. Researchers must ensure the compound's purity and stereochemical integrity to achieve reproducible results in peptide synthesis. Advanced analytical techniques, such as HPLC and mass spectrometry, are commonly employed to verify the identity and quality of this reagent. These practices align with the stringent requirements of Good Manufacturing Practice (GMP) and laboratory standards.

Looking ahead, the applications of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(propan-2-yl)butanoic acid are expected to grow further, particularly in the development of next-generation therapeutics. Innovations in peptide engineering and drug formulation are likely to drive demand for specialized amino acid derivatives, reinforcing the importance of this compound in modern medicinal chemistry. As research continues to uncover new biological targets, the versatility of Fmoc-protected building blocks like this one will remain indispensable.